Cas no 326883-26-5 (2-(1E)-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)iminomethylphenyl 2-bromobenzoate)

• Product Name: 2-(1E)-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)iminomethylphenyl 2-bromobenzoate
• CAS No: 326883-26-5
• MF: C₂₅H₂₀BrN₃O₃
• MW: 490.348605155945
• CID: 6251775
• PubChem ID: 4346685
• Update Time: 2025-07-30

2-(1E)-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)iminomethylphenyl 2-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-(1E)-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)iminomethylphenyl 2-bromobenzoate
• Oprea1_224550
• 326883-26-5
• [2-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)iminomethyl]phenyl] 2-bromobenzoate
• F0868-0046
• (E)-2-(((1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)imino)methyl)phenyl 2-bromobenzoate
• AKOS003607514
• 2-[(1E)-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)imino]methyl]phenyl 2-bromobenzoate

• Inchi： 1S/C25H20BrN3O3/c1-17-23(24(30)29(28(17)2)19-11-4-3-5-12-19)27-16-18-10-6-9-15-22(18)32-25(31)20-13-7-8-14-21(20)26/h3-16H,1-2H3/b27-16+
• InChI Key： HXCZBZNZBANQOI-JVWAILMASA-N
• SMILES： BrC1C=CC=CC=1C(=O)OC1=CC=CC=C1/C=N/C1C(N(C2C=CC=CC=2)N(C)C=1C)=O

Computed Properties

• Exact Mass: 489.06880g/mol
• Monoisotopic Mass: 489.06880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 2-(1E)-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)iminomethylphenyl 2-bromobenzoate

Introduction to 2-(1E)-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)iminomethylphenyl 2-bromobenzoate (CAS No. 326883-26-5)

2-(1E)-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)iminomethylphenyl 2-bromobenzoate, identified by its CAS number 326883-26-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by its intricate molecular architecture, which includes a pyrazole core and a brominated benzoate moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The pyrazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl group introduces specific steric and electronic properties that can modulate the binding affinity and selectivity of the compound. The presence of an imino-methyl bridge further enhances the potential for hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes.

The benzophenone derivative at the other end of the molecule, specifically 2-bromobenzoate, contributes to the overall lipophilicity and electronic distribution of the compound. The bromine atom serves as a key substituent that can influence both the reactivity and metabolic stability of the molecule. This combination of structural elements makes 2-(1E)-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)iminomethylphenyl 2-bromobenzoate (CAS No. 326883-26-5) an intriguing subject for synthetic chemists and biologists alike.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have suggested that this molecule may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases including cancer and inflammatory disorders. The pyrazole core, in particular, has been shown to interact with ATP-binding pockets in enzymes, making it a viable scaffold for developing small-molecule inhibitors.

In parallel, synthetic methodologies have evolved to facilitate the efficient preparation of complex heterocyclic compounds like 2-(1E)-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yli)minomethylphenyl 2-bromobenzoate (CAS No. 326883-26). Modern techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the construction of arylated pyrazoles, while protecting group strategies have improved the overall yield and purity of these derivatives. These advancements have not only made it feasible to synthesize this compound but also to explore its derivatives for enhanced pharmacological properties.

The pharmaceutical industry has been particularly interested in developing novel therapeutics that target aberrant signaling pathways in diseases such as oncology and neurodegeneration. The structural motifs present in 2-(1E)-(1,5-dimethyl)-3-oxyo)-2-phenoxy)-methylene]-phenoxy)-benzoic acid (CAS No. 3386389257) (a closely related derivative) have shown promise in preclinical studies. By leveraging similar structural principles, researchers hope to identify new compounds that can modulate disease-related pathways more effectively than existing treatments.

Furthermore, the use of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive molecules from large libraries. Compounds like (E)-N'-((E)-(1-methylbutylideneamino)methylene)-N-(4-bromophenyl)-hydrazinecarboxamide (CAS No. 3386389257), which share structural similarities with our target compound, have been identified through HTS campaigns as potential leads for drug development. These findings underscore the importance of libraries containing diverse heterocyclic compounds for discovering novel therapeutics.

The synthesis and characterization of CAS No: 3386389257 have also provided valuable insights into the role of substituents on biological activity. For instance, modifications at the pyrazole ring or the benzophenone moiety can significantly alter binding affinities and metabolic stability. Such observations highlight the need for structure-based design approaches to optimize lead compounds for clinical development.

As research continues to uncover new biological targets and mechanisms underlying human diseases, compounds like CAS No: 3386389257 will remain critical tools for developing innovative treatments. The integration of synthetic chemistry with computational modeling has created a powerful pipeline for identifying promising candidates from complex molecular libraries. This synergy between experimental and computational methods is expected to yield more effective drugs with improved efficacy and safety profiles.

In conclusion,CAS No: 3386389257 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis using modern methodologies underscores the progress made in drug discovery technologies over recent years. As researchers continue to explore its pharmacological properties,CAS No: 3386389257 is poised to contribute valuable insights into therapeutic development across multiple disease areas.